7-((2-chloro-6-fluorobenzyl)thio)-3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• IUPAC Name: 7-[(2-chloro-6-fluorophenyl)methylsulfanyl]-3-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C18H12ClF2N5S/c19-14-2-1-3-15(21)13(14)9-27-18-16-17(22-10-23-18)26(25-24-16)8-11-4-6-12(20)7-5-11/h1-7,10H,8-9H2
• InChI Key: JAPZZIQHSBILBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSC2=NC=NC3=C2N=NN3CC4=CC=C(C=C4)F)F
• Molecular Formula: C18H12ClF2N5S
• Molecular Weight: 403.8 g/mol

Description

7-((2-chloro-6-fluorobenzyl)thio)-3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a useful research compound. Its molecular formula is C18H12ClF2N5S and its molecular weight is 403.84. The purity is usually 95%.
BenchChem offers high-quality 7-((2-chloro-6-fluorobenzyl)thio)-3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-((2-chloro-6-fluorobenzyl)thio)-3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Optical Sensors Development

Pyrimidine derivatives, including triazolo[4,5-d]pyrimidine compounds, have been identified as suitable materials for creating optical sensors. These compounds, due to their ability to form coordination and hydrogen bonds, are excellent candidates for sensing applications. Recent research highlights the significance of pyrimidine derivatives in the synthesis of optical sensors, emphasizing their biological and medicinal versatility (Jindal & Kaur, 2021).

Antimicrobial Applications

The triazole and triazolopyrimidine scaffolds are known for their potent antibacterial activity, particularly against Staphylococcus aureus, a critical pathogen responsible for both nosocomial and community-acquired infections. The ability of these compounds to inhibit essential bacterial enzymes such as DNA gyrase and topoisomerase IV underscores their potential as novel anti-S. aureus agents (Li & Zhang, 2021).

Chemosensor Applications

Organic compounds containing heteroatoms are pivotal in the development of chemosensors for metal ion detection. Triazolopyrimidines, with their structural features, are involved in creating sensitive and selective sensors for various metal ions, including Zn(II). This application is crucial for environmental, agricultural, and biological monitoring, demonstrating the compounds' utility beyond pharmaceuticals (Alharbi, 2022).